Cas no 820237-18-1 (Benzaldehyde,2,3-dimethyl-4-pentyl-)

Benzaldehyde,2,3-dimethyl-4-pentyl- structure
820237-18-1 structure
Product Name:Benzaldehyde,2,3-dimethyl-4-pentyl-
CAS No:820237-18-1
MF:C14H20O
MW:204.308004379272
CID:715731
PubChem ID:11287186
Update Time:2025-04-19

Benzaldehyde,2,3-dimethyl-4-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,2,3-dimethyl-4-pentyl-
    • 2,3-dimethyl-4-pentylbenzaldehyde
    • 2,3-dimethyl-4-pentyl-benzaldehyde
    • Benzaldehyde, 2,3-dimethyl-4-pentyl- (9CI)
    • 820237-18-1
    • SCHEMBL5451408
    • KMBNEUQKGHNQBR-UHFFFAOYSA-N
    • DTXSID50461228
    • Inchi: 1S/C14H20O/c1-4-5-6-7-13-8-9-14(10-15)12(3)11(13)2/h8-10H,4-7H2,1-3H3
    • InChI Key: KMBNEUQKGHNQBR-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC(=C(C)C=1C)CCCCC

Computed Properties

  • Exact Mass: 204.151415257g/mol
  • Monoisotopic Mass: 204.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 17.1Ų

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